Cas no 1250772-80-5 (2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol)

• Product Name: 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• CAS No: 1250772-80-5
• MF: C₅H₉N₃O
• MW: 127.144460439682
• MDL: MFCD16747886
• CID: 4581749
• PubChem ID: 59496911
• Update Time: 2024-03-01

2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• 1H-1,2,3-Triazole-4-ethanol, 1-methyl-

• MDL： MFCD16747886
• Inchi： 1S/C5H9N3O/c1-8-4-5(2-3-9)6-7-8/h4,9H,2-3H2,1H3
• InChI Key： SXTKNASUNGVHQL-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CCO)N=N1

Computed Properties

• Exact Mass: 127.074561919g/mol
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles